Cas no 101935-53-9 (Pyrimidine,2,4-diethoxy-5-nitro-)

Pyrimidine,2,4-diethoxy-5-nitro- structure
101935-53-9 structure
Product Name:Pyrimidine,2,4-diethoxy-5-nitro-
CAS No:101935-53-9
MF:C8H11N3O4
MW:213.190641641617
CID:124805
PubChem ID:265284
Update Time:2025-04-18

Pyrimidine,2,4-diethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2,4-diethoxy-5-nitro-
    • Pyrimidine, 2,4-diethoxy-5-nitro- (6CI)
    • 2,4-diethoxy-5-nitro-pyrimidine
    • 2,4-diethoxy-5-nitropyrimidine
    • 101935-53-9
    • NCIOpen2_006732
    • NSC101150
    • NSC-101150
    • Inchi: 1S/C8H11N3O4/c1-3-14-7-6(11(12)13)5-9-8(10-7)15-4-2/h5H,3-4H2,1-2H3
    • InChI Key: WCEIGOUJTJFAFL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CN=C(N=1)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.075
  • Monoisotopic Mass: 213.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 90.1Ų

Pyrimidine,2,4-diethoxy-5-nitro- Related Literature

  • 1. Notes
    E. F. G. Herington,J. Cymerman Craig,E. R. Ward,B. D. Pearson,R. J. Ferrier,W. G. Overend,M. Malnar,D. Grdeni?,C. Eaborn,R. C. Moore,J. D. Dickinson,Max Frankel,Y. Knobler,T. Sheradsky,N. N. Greenwood,A. Thompson,T. E. Peacock,D. J. Brown,Peter Sims,R. F. Curtis,David W. Mathieson,V. S. Gandhi,F. K. Drayson,N. Polgar,J. M. Birchall,R. N. Haszeldine,W. S. Metcalf J. Chem. Soc. 1959 3633
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